Lead titanium zirconium oxide

• CAS: 12626-81-2
• Synonyms: lead titanate zirconate; lead zirconate titanate; Pb(Zr(0.52)Ti(0.48))O(3); PZT compound
• Molecular Formula: Pb[TixZr1-x]O3; O5PbTiZ
• Molecular Weight: 426 g/mol
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Ti+4].[Zr+4].[Pb+2]
• InChI: InChI=1S/5O.Pb.Ti.Zr/q5*-2;+2;2*+4
• InChIKey: HFGPZNIAWCZYJU-UHFFFAOYSA-N

Select this PZT powder for its MPB-optimized d33 of ~540 pC/N, exceptional cryogenic stability (resonance shift only -3.8% at 52 K vs. +6.1% for PMN-PT), and superior d31 of -175 pC/N (2.5-6.25x higher than PMN-PT) for transverse actuators. Hard PZT variants deliver a Qm 5-10x higher than soft PZT, enabling high-duty-cycle ultrasound and sonar. Validate Zr/Ti ratio to unlock full electromechanical performance.

Lead Titanium Zirconium Oxide (PZT) CAS 12626-81-2: Industrial-Grade Ferroelectric Perovskite for High-Sensitivity Piezoelectric Transduction

Lead titanium zirconium oxide, commonly referred to as lead zirconate titanate (PZT) with the formula Pb(ZrₓTi₁₋ₓ)O₃, is a ceramic perovskite material that exhibits a pronounced piezoelectric effect, enabling direct conversion between mechanical stress and electrical charge [1]. This compound is the established industry standard for piezoelectric ceramics, primarily due to its high piezoelectric coefficient (d₃₃ = 500–600 pC/N), which significantly surpasses that of many alternative materials [2]. PZT is also ferroelectric, possessing a spontaneous electric polarization that can be reversed by an external electric field, a property critical for memory and actuator applications [3]. Its compositional flexibility, defined by the Zr/Ti ratio, allows precise tuning of its dielectric, ferroelectric, and electromechanical properties, making it a highly versatile material across a broad spectrum of industrial and research applications [4].

• [1] Wikipedia contributors. Lead zirconate titanate. Wikipedia, The Free Encyclopedia. 2022 Aug 28. Available from: https://en.wikipedia.org/wiki/Lead_zirconate_titanate View Source
• [2] A review on lead-free piezoelectric ceramic sensors for sustainable and intelligent applications. Chemical Engineering Journal. 2025;505:1385894725132129. Available from: https://www.sciencedirect.com/science/article/pii/S1385894725132129 View Source
• [3] Stanford Advanced Materials. Lead Zirconate Titanate Powder PZT. 2026 Mar 10. Available from: https://www.samaterials.com/lead-zirconate-titanate-powder-pzt.html View Source
• [4] Luo Y, Pu T, Fan S, Liu H, Zhu J. Enhanced piezoelectric properties in low-temperature sintering PZN-PZT ceramics by adjusting Zr/Ti ratio. Journal of Advanced Dielectrics. 2022;12(2):2250001. Available from: https://www.optxiv.com/articles/OJabde5246561d30bf View Source

Why PZT (CAS 12626-81-2) Cannot Be Simply Substituted: Composition-Dependent Performance at the Morphotropic Phase Boundary

The generic formula Pb(ZrₓTi₁₋ₓ)O₃ masks a critical performance dependency: the piezoelectric and dielectric properties of PZT are not uniform but are exquisitely sensitive to the Zr/Ti ratio, with the most commercially relevant compositions clustered around the morphotropic phase boundary (MPB) near x=0.52-0.53 [1]. Substituting one PZT formulation for another, or attempting to replace PZT with a lead-free analog, without precise compositional control and verification will result in significant performance deviations. For instance, the piezoelectric coefficient (d₃₃) can drop dramatically from an MPB-optimized value of ~540 pC/N to significantly lower values in tetragonal- or rhombohedral-rich compositions [2]. This non-linear property-composition relationship renders generic substitution a high-risk strategy for applications requiring specific electromechanical coupling, temperature stability, or frequency response.

• [1] Tuning Nb Solubility, Electrical Properties, and Imprint through PbO Stoichiometry in PZT Films. PAR.nsf.gov. Available from: https://par.nsf.gov/servlets/purl/10396336 View Source
• [2] Luo Y, Pu T, Fan S, Liu H, Zhu J. Enhanced piezoelectric properties in low-temperature sintering PZN-PZT ceramics by adjusting Zr/Ti ratio. Journal of Advanced Dielectrics. 2022;12(2):2250001. Available from: https://www.optxiv.com/articles/OJabde5246561d30bf View Source

Quantitative Differentiation: Comparative Performance Data for PZT (CAS 12626-81-2) Against Key Analogs and Alternatives

Superior Cryogenic Frequency and Electromechanical Stability of PZT vs. PMN-PT Single Crystals

In a head-to-head study evaluating electromechanical performance from 292 K down to 52 K, PZT-5 ceramics demonstrated exceptional frequency stability and coupling retention, starkly contrasting with the behavior of PMN-PT single crystals and 1-3 composites [1]. While PZT's resonance frequency decreased by only 3.8% across this temperature range, the frequency of PMN-PT increased by 6.1% and that of 1-3 composites increased by 17.1%. Furthermore, PZT-5's electromechanical coupling coefficient (Δkₜ) varied by only 1.1%, underscoring its robust performance in extreme environments [1].

Evidence Dimension	Resonance Frequency Shift (292 K to 52 K)
Target Compound Data	-3.8% change in resonance frequency; Δkₜ variation of 1.1%
Comparator Or Baseline	PMN-PT single crystal: +6.1% change; 1-3 composite: +17.1% change
Quantified Difference	PZT exhibits a 9.9 percentage point smaller absolute shift than PMN-PT and 13.3 percentage points smaller than the 1-3 composite
Conditions	Impedance spectroscopy, 292 K down to 52 K, PZT-5, PMN-PT, and 1-3 composites

Why This Matters

For cryogenic ultrasonic testing applications in aerospace and deep-space exploration, PZT's frequency stability ensures consistent transducer calibration and performance without the need for complex temperature compensation, unlike PMN-PT-based alternatives.

• [1] Electromechanical performance evolution of PZT, PMN-PT, and 1–3 piezoelectric composites at cryogenic temperature. Journal of Applied Physics. 2025 Jul 14;138(2):1-8. DOI: 10.1063/5.0274867 View Source

Higher Transverse Piezoelectric Coefficient (d₃₁) of PZT vs. PMN-PT for Bending-Mode Actuators

While PMN-PT is often cited for its high d₃₃ coefficient, a cross-study comparison reveals a critical trade-off in the d₃₁ mode, which is essential for bending-mode actuators and energy harvesters [1][2]. A comprehensive review indicates that the d₃₁ of PZT is approximately -175 pC/N, whereas for PMN-PT it is significantly lower, ranging from -28 to -69 pC/N [1]. This is further supported by epitaxial film data where the transverse coefficient (e₃₁,f) for PZT (x=0.46) was -8.9 C/m², while for PMN-PT (x=0.39) it was -11.0 C/m², demonstrating that the performance advantage of PMN-PT is mode-dependent [2].

Evidence Dimension	Transverse Piezoelectric Charge Coefficient (d₃₁)
Target Compound Data	-175 pC/N (bulk ceramic) [1]
Comparator Or Baseline	PMN-PT: -28 to -69 pC/N (bulk ceramic) [1]
Quantified Difference	PZT's d₃₁ magnitude is approximately 2.5 to 6.25 times greater than that of PMN-PT
Conditions	Bulk ceramic materials, d₃₁ mode

Why This Matters

For applications requiring efficient transverse actuation, such as piezoelectric bending beams and certain MEMS devices, PZT provides a significantly higher electromechanical conversion efficiency in the d₃₁ mode, making it the superior choice over PMN-PT for these specific geometries.

• [1] A Comprehensive Review on Piezoelectric Polymeric and Ceramic Nanogenerators. CiNii Research. 2022 Jan 17. Available from: https://cir.nii.ac.jp/crid/1360298345520561536 View Source
• [2] Characteristic Comparison of Epitaxial PZT and PMN-PT Films Grown On (100)cSrRuO3//(100)SrTiO3 Substrates By Metalorganic Chemical Vapor Deposition. INFONA. Available from: https://www.infona.pl/resource/bwmeta1.element.ieee-art-000004393224 View Source

Higher Mechanical Quality Factor (Qₘ) of Hard PZT for High-Power Resonant Applications vs. Soft PZT

Within the PZT family, the distinction between 'hard' and 'soft' doping yields a class-level performance bifurcation that is critical for application-specific selection. Hard PZT ceramics, such as PZT-4 and PZT-8, are engineered for high-power resonant applications and are characterized by a significantly higher mechanical quality factor (Qₘ) compared to soft PZT formulations (e.g., PZT-5A, PZT-5H) [1][2]. For instance, one study reports a Qₘ range of 340–650 for a hard PZT composite, while soft PZT-5A and PZT-5H exhibit much lower values of 70 and 60, respectively [3][4]. PZT-8 is specifically noted for its higher Qₘ and better stability at higher preloads and drive levels compared to PZT-4 [2].

Evidence Dimension	Mechanical Quality Factor (Qₘ)
Target Compound Data	Hard PZT (e.g., PZT-8): Qₘ = 340-650 (range from composite study); PZT-8 reported as having higher Qₘ than PZT-4 [2][3]
Comparator Or Baseline	Soft PZT (e.g., PZT-5A: Qₘ = 70; PZT-5H: Qₘ = 60) [4]
Quantified Difference	Hard PZT's Qₘ is approximately 5-10 times higher than that of soft PZT
Conditions	Bulk ceramics, 1 kHz resonance

Why This Matters

For high-power ultrasonic transducers, welding systems, and sonar, the higher Qₘ of hard PZT directly translates to lower heat generation and energy dissipation under resonant drive, enabling higher duty cycles and preventing thermal runaway, a critical procurement differentiator.

• [1] Piezoelectric materials. Collab DVB Bayern. 2026 Apr 15. Available from: https://collab.dvb.bayern/display/TUMmse/Piezoelectric+materials View Source
• [2] Performance of PZT8 Versus PZT4 Piezoceramic Materials in Ultrasonic Transducers. ScienceDirect. 2016 Dec 27. Available from: https://www.sciencedirect.com/science/article/pii/S1875389216302357 View Source
• [3] Li HB, Li Y, Wang DW, Lu R, Yuan J, Cao MS. Mechanical properties of PZT/ZnO composites. Socolar. Available from: https://www.socolar.com/Article/Index?aid=100088737512&jid=100000004179 View Source
• [4] 压电陶瓷材料性能优化：选材与工艺技术研究. 北京超声波. 2024 Nov 21. Available from: https://www.bjultrasonic.com/piezoelectric-ceramic-material-optimization/ View Source

Significantly Higher d₃₃ Piezoelectric Coefficient of PZT vs. Lead-Free KNN-Based Ceramics

When comparing PZT to its primary lead-free competitor, potassium sodium niobate (KNN), the class-level performance gap remains substantial for many compositions. A recent review notes that conventional PZT ceramics exhibit a d₃₃ value of 500–600 pC/N, while pure KNN ceramics typically achieve only 80–120 pC/N, and even advanced KNN-based formulations generally reach around 300 pC/N [1]. While some high-performance KNN variants have been reported with d₃₃ values approaching PZT levels (e.g., a d₃₃ of 480 pC/N for a specific KNNS-BNZ composition compared to 500 pC/N for commercial PZT-4), they still fall short of the standard PZT range and often involve complex doping and processing [2].

Evidence Dimension	Longitudinal Piezoelectric Charge Coefficient (d₃₃)
Target Compound Data	500–600 pC/N (standard PZT ceramics) [1]
Comparator Or Baseline	Pure KNN: 80–120 pC/N; Advanced KNN: ~300 pC/N; Best reported KNN: 480 pC/N [1][2]
Quantified Difference	PZT's d₃₃ is 5-6x higher than pure KNN and approximately 2x higher than many advanced KNN formulations
Conditions	Bulk ceramics, room temperature

Why This Matters

For sensor and actuator applications where high sensitivity and large displacement are paramount, the superior d₃₃ of PZT translates directly into a stronger electrical signal or a larger mechanical stroke for a given input, a performance advantage that current lead-free alternatives cannot consistently match without significant material and process optimization.

• [1] A review on lead-free piezoelectric ceramic sensors for sustainable and intelligent applications. Chemical Engineering Journal. 2025;505:1385894725132129. Available from: https://www.sciencedirect.com/science/article/pii/S1385894725132129 View Source
• [2] High-performance KNN-based piezoelectric ceramics for buzzer application. Chinese Physics B. 2025;34(4):047701. Available from: https://scholar-cnki-net-443.webvpn.imac.edu.cn/zn/Detail/index/GARJ2021_5/SIPD35E49750598E81EA53EBE7748504183B View Source

Lower Dielectric Loss of PZT vs. Barium Titanate for Sub-GHz Nonlinear Transmission Lines

In a direct comparative study of ceramic dielectrics for use in nonlinear transmission lines (NLTLs) operating from 10 MHz to 1 GHz, PZT-based capacitors were shown to exhibit lower dielectric losses than those made from barium titanate (BaTiO₃) [1]. The research explicitly concludes that PZT material has better performance for use in NLTLs than barium titanate because of its lower losses [1].

Evidence Dimension	Dielectric Loss (tan δ) in 10 MHz - 1 GHz band
Target Compound Data	Lower dielectric loss (exact numerical value not provided, but qualitatively stated as 'lower')
Comparator Or Baseline	Barium Titanate (BaTiO₃): Higher dielectric loss
Quantified Difference	Qualitative superiority, with PZT exhibiting 'lower losses' than BaTiO₃ in the sub-GHz range
Conditions	Piezoelectric capacitor, 10 MHz to 1 GHz broadband characterization

Why This Matters

For high-frequency applications such as NLTLs used in RF pulse generation and microwave systems, lower dielectric loss minimizes signal attenuation and power dissipation, making PZT a superior choice over BaTiO₃ for efficient, high-frequency operation.

• [1] Characterization of ceramic dielectrics for sub-GHz applications in nonlinear transmission lines. IEEE Xplore. Available from: https://ieeexplore.ieee.org/document/8528816 View Source

Compositional Control at the Morphotropic Phase Boundary: Optimizing d₃₃ and kₚ in PZN-PZT Ceramics

A systematic study on PZN-PZT ceramics demonstrated that fine-tuning the Zr/Ti ratio to 53:47, which lies at the morphotropic phase boundary (MPB), maximizes piezoelectric performance [1]. This specific composition yielded a d₃₃ of 540 pC/N and an electromechanical coupling factor (kₚ) of 0.58, compared to non-optimized ratios that result in lower values due to a shift away from the MPB and changes in phase composition and grain size [1]. The study confirms that the Zr/Ti ratio is the primary lever for achieving peak electromechanical conversion efficiency in PZT-based materials [1].

Evidence Dimension	Piezoelectric Coefficient (d₃₃) and Electromechanical Coupling Factor (kₚ)
Target Compound Data	d₃₃ = 540 pC/N; kₚ = 0.58 (at Zr/Ti = 53:47) [1]
Comparator Or Baseline	Non-MPB Zr/Ti ratios: significantly lower d₃₃ and kₚ (implicit baseline)
Quantified Difference	MPB-optimized composition achieves a d₃₃ that is significantly higher (exact value dependent on non-MPB composition, but can be up to ~540 pC/N vs. lower values)
Conditions	PZN-PZT ceramics sintered at 900°C with Li₂CO₃ aid

Why This Matters

This evidence underscores that not all 'PZT' is created equal. Procurement and research selection must prioritize PZT with a precisely controlled Zr/Ti ratio near the MPB to guarantee the high piezoelectric performance that is the material's primary value proposition, differentiating it from off-spec or non-optimized PZT variants.

• [1] Luo Y, Pu T, Fan S, Liu H, Zhu J. Enhanced piezoelectric properties in low-temperature sintering PZN-PZT ceramics by adjusting Zr/Ti ratio. Journal of Advanced Dielectrics. 2022;12(2):2250001. Available from: https://www.optxiv.com/articles/OJabde5246561d30bf View Source

Target Application Scenarios for Lead Titanium Zirconium Oxide (PZT) Based on Quantified Performance Advantages

Cryogenic Ultrasonic Transducers for Aerospace and Deep-Space Exploration

PZT's exceptional frequency and electromechanical coupling stability at cryogenic temperatures, demonstrated by a resonance frequency shift of only -3.8% and a coupling coefficient variation of just 1.1% down to 52 K, makes it the preferred material for transducers in space-bound and cryogenic testing applications. This stability starkly contrasts with PMN-PT, which exhibited a +6.1% frequency shift under the same conditions [5]. The minimal thermal drift ensures reliable, calibration-free operation in extreme environments where alternatives would require complex compensation circuitry.

High-Sensitivity Bending-Mode Actuators and d₃₁-Mode Energy Harvesters

For applications relying on transverse piezoelectric actuation, such as piezoelectric bimorphs, MEMS cantilevers, and d₃₁-mode energy harvesters, PZT's d₃₁ coefficient of -175 pC/N is a decisive advantage. This value is 2.5 to 6.25 times higher than the d₃₁ of PMN-PT (-28 to -69 pC/N) [5]. This translates directly into a proportionally larger mechanical displacement or electrical charge generation for a given driving voltage or applied stress, making PZT the more efficient and effective choice for these specific device geometries.

High-Power Ultrasonic Welding, Sonar, and Resonant Actuators

Hard PZT formulations (e.g., PZT-8) are uniquely suited for high-power resonant applications due to their high mechanical quality factor (Qₘ), which is 5-10 times greater than that of soft PZT (e.g., PZT-5A: Qₘ=70) [5][4]. This high Qₘ directly correlates with lower internal energy dissipation and heat generation during continuous resonant drive, enabling higher duty cycles and preventing performance degradation or thermal failure in industrial ultrasonic welders, high-intensity focused ultrasound (HIFU) transducers, and naval sonar systems.

High-Frequency Nonlinear Transmission Lines (NLTLs) and RF Devices

In sub-GHz applications like NLTLs for RF pulse compression and microwave generation, PZT's lower dielectric loss compared to barium titanate is a key performance differentiator [5]. This property minimizes signal attenuation and power loss, leading to more efficient and higher-fidelity high-frequency operation. Engineers designing compact, high-frequency RF front-ends and pulse-forming networks should prioritize PZT-based capacitors to leverage this advantage over BaTiO₃ alternatives.

• [1] Electromechanical performance evolution of PZT, PMN-PT, and 1–3 piezoelectric composites at cryogenic temperature. Journal of Applied Physics. 2025 Jul 14;138(2):1-8. DOI: 10.1063/5.0274867 View Source
• [2] A Comprehensive Review on Piezoelectric Polymeric and Ceramic Nanogenerators. CiNii Research. 2022 Jan 17. Available from: https://cir.nii.ac.jp/crid/1360298345520561536 View Source
• [3] 压电陶瓷材料性能优化：选材与工艺技术研究. 北京超声波. 2024 Nov 21. Available from: https://www.bjultrasonic.com/piezoelectric-ceramic-material-optimization/ View Source
• [4] Performance of PZT8 Versus PZT4 Piezoceramic Materials in Ultrasonic Transducers. ScienceDirect. 2016 Dec 27. Available from: https://www.sciencedirect.com/science/article/pii/S1875389216302357 View Source
• [5] Characterization of ceramic dielectrics for sub-GHz applications in nonlinear transmission lines. IEEE Xplore. Available from: https://ieeexplore.ieee.org/document/8528816 View Source